molecular formula C8H16O2 B8695795 1-Pentanol, 5-(2-propenyloxy)- CAS No. 139551-67-0

1-Pentanol, 5-(2-propenyloxy)-

Cat. No.: B8695795
CAS No.: 139551-67-0
M. Wt: 144.21 g/mol
InChI Key: POHJXBUHHVFIEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Pentanol, 5-(2-propenyloxy)- is a useful research compound. Its molecular formula is C8H16O2 and its molecular weight is 144.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Pentanol, 5-(2-propenyloxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Pentanol, 5-(2-propenyloxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

139551-67-0

Molecular Formula

C8H16O2

Molecular Weight

144.21 g/mol

IUPAC Name

5-prop-2-enoxypentan-1-ol

InChI

InChI=1S/C8H16O2/c1-2-7-10-8-5-3-4-6-9/h2,9H,1,3-8H2

InChI Key

POHJXBUHHVFIEW-UHFFFAOYSA-N

Canonical SMILES

C=CCOCCCCCO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Allyl bromide (2.5 mL, 0.029 mol) was added dropwise to the mixture of 1,5-pentanediol (3 g, 0.029 mol) and sodium hydride (1.2 g, 80% dispersion in oil) in dry dimethylformamide. Stirring was continued overnight at room temperature. T.l.c. (2:1-toluene and ethyl acetate) still indicated the presence of some unreacted pentanediol. The unreacted sodium hydride was destroyed by addition of methanol. The mixture was concentrated to 50 mL by evaporation in vacuo. After dilution with methylene chloride (150 mL), the solvents were washed with water (three times), dried over magnesium sulfate and evaporated in vacuo. The residue was chromatographed on silica gel using a 2:1 mixture of toluene and ethyl acetate as eluant. The appropriate fractions gave compound 229 (0.931 g, 30%). 1H-n.m.r. (CDCl3): 5.83 (m, 1 H, --CH=), 5.20 (m, 2 H, =CH2), 3.95 (dd, 1 H, J=5.5 and 1.0 Hz, allylics), 3.66 and 3.46 (two t, 2 H each, J=6.5 Hz, O--CH2), 1.64 (m, 4 H) and 1.44 (m, 2 H): methylenes); 13C-n.m.r. (CDCl3): 134.7 and 116.6 (ethylenics), 71.6, 70.1 (CH2 --O--CH2), 62.1 (CH2OH) 32.2, 29.2 and 22.2 (methylenes).
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2.5 mL
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3 g
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1.2 g
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1-toluene
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Yield
30%

Synthesis routes and methods II

Procedure details

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